N-{4-[2-(2-quinolinylthio)acetyl]phenyl}acetamide

• IUPAC Name: N-[4-(2-quinolin-2-ylsulfanylacetyl)phenyl]acetamide
• InChI: InChI=1S/C19H16N2O2S/c1-13(22)20-16-9-6-15(7-10-16)18(23)12-24-19-11-8-14-4-2-3-5-17(14)21-19/h2-11H,12H2,1H3,(H,20,22)
• InChI Key: CJTRHTHSQGIJBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-{4-[2-(2-quinolinylthio)acetyl]phenyl}acetamide" typically involves multi-component reactions. For instance, novel α-(acyloxy)-α-(quinolin-4-yl)acetamides have been synthesized using a Passerini three-component reaction between an isocyanide, quinoline-4-carbaldehyde, and arenecarboxylic acids, yielding quantitative outcomes at room temperature in water (Taran et al., 2014).

Molecular Structure Analysis

Structural studies on quinoline derivatives, including those similar to "N-{4-[2-(2-quinolinylthio)acetyl]phenyl}acetamide," reveal critical insights into their molecular conformation. For example, N-(3-Methoxyphenyl)-2-(quinolin-8-yloxy)acetamide monohydrate exhibits a nearly planar conformation with intramolecular hydrogen bonds contributing to the molecule's overall planarity (Wen et al., 2006).

Chemical Reactions and Properties

Quinoline derivatives, including acetamide compounds, have been explored for their chemical reactivity and interactions. For example, studies have shown that certain N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide bearing quinolin-2(1H)-one derivatives exhibit antiproliferative activities against various cancer cell lines, indicating their potential in medicinal chemistry (Chen et al., 2013).

Physical Properties Analysis

The physical properties of compounds related to "N-{4-[2-(2-quinolinylthio)acetyl]phenyl}acetamide" are closely tied to their molecular structure. While specific data on this compound's physical properties were not found, similar compounds' studies provide valuable insights into solubility, melting points, and crystallinity, affecting their application potential.

Chemical Properties Analysis

The chemical properties of "N-{4-[2-(2-quinolinylthio)acetyl]phenyl}acetamide" derivatives are influenced by the functional groups present in the molecule. Their reactivity, stability under various conditions, and interactions with biological targets are critical for designing compounds with desired biological activities. For instance, 2-(Quinolin-4-yloxy)acetamides have been identified as potent inhibitors against Mycobacterium tuberculosis, showcasing the chemical properties that make these compounds candidates for tuberculosis treatment (Pissinate et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if used as a pharmaceutical, it would interact with biological systems in a specific way to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions in the study of this compound would likely involve further exploration of its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity and interactions with other compounds, and exploring its potential uses in various fields such as pharmaceuticals.